Cas no 4056-67-1 (2-Acetylcyclopent-4-ene-1,3-dione)

• Product Name: 2-Acetylcyclopent-4-ene-1,3-dione
• CAS No: 4056-67-1
• MF: C₇H₆O₃
• MW: 138.120742321014
• CID: 2666067
• PubChem ID: 14101001
• Update Time: 2025-04-21

2-Acetylcyclopent-4-ene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-cyclopentene-1,3-dione
• 2-Acetyl-cyclopent-4-en-1.3-dion
• SCHEMBL18560729
• 2-acetylcyclopent-4-ene-1,3-dione
• 4056-67-1
• 2-Acetylcyclopent-4-ene-1,3-dione

• Inchi： 1S/C7H6O3/c1-4(8)7-5(9)2-3-6(7)10/h2-3,7H,1H3
• InChI Key： AEKKQHQUKUOQNM-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C1C(C)=O)=O

Computed Properties

• Exact Mass: 138.031694049Da
• Monoisotopic Mass: 138.031694049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.2Ų